Cas no 2034381-15-0 (2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide)

• Product name: 2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide
• CAS No: 2034381-15-0
• MF: C₁₄H₁₀ClFN₄OS
• MW: 336.771803379059
• CID: 5333612

2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-N-[[1-(2-thienyl)-1H-1,2,3-triazol-4-yl]methyl]benzamide
• 2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide

• Inchi： 1S/C14H10ClFN4OS/c15-12-6-9(16)3-4-11(12)14(21)17-7-10-8-20(19-18-10)13-2-1-5-22-13/h1-6,8H,7H2,(H,17,21)
• InChI Key： OGGRTHGFNMMNMW-UHFFFAOYSA-N
• SMILES： C(NCC1=CN(C2SC=CC=2)N=N1)(=O)C1=CC=C(F)C=C1Cl

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.45±0.46(Predicted)

Additional information on 2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide

Introduction to 2-Chloro-4-fluoro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide (CAS No. 2034381-15-0)

2-Chloro-4-fluoro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide (CAS No. 2034381-15-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro and fluoro substituent on the benzene ring, and a thiophene-substituted 1,2,3-triazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide typically involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction is highly efficient and has been widely used in the synthesis of complex molecules due to its high yield and selectivity. The subsequent functionalization of the benzene ring with chloro and fluoro groups further enhances the compound's pharmacological properties.

In recent studies, 2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide has shown promising results in various biological assays. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival. For instance, it has been found to inhibit the activation of the AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic profile of 2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide has also been studied extensively. It exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. Additionally, its metabolic stability has been evaluated in liver microsomes from different species, including humans, rats, and dogs. The results indicate that it undergoes minimal metabolism, which could contribute to its prolonged half-life and sustained therapeutic effects.

In terms of safety and toxicity, preliminary studies have shown that 2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide is well-tolerated at therapeutic doses. Acute toxicity studies in rodents have not revealed any significant adverse effects at doses up to 500 mg/kg. However, further long-term toxicology studies are necessary to fully assess its safety profile before advancing to clinical trials.

The potential applications of 2-chloro-4-fluoro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}benzamide extend beyond inflammation and cancer. Recent research has explored its activity against microbial pathogens. In vitro assays have shown that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a promising candidate for the development of new antibiotics to combat drug-resistant infections.

In conclusion, 2-chloro-4-fluoro-N-{[1-(thiophen-2-y l)-1H - 1 , 2 , 3 -tr iazol - 4 - yl ]meth yl }benza mide strong > (CAS No . 203438 1 - 15 - 0 ) represents a multifaceted compound with diverse therapeutic potentials . Its unique structural features , coupled with its promising biological activities , make it an exciting subject for further research and development . As ongoing studies continue to unravel its mechanisms of action and optimize its properties , this compound holds great promise for addressing unmet medical needs in various disease areas . p >